Cas no 1190830-77-3 (5-Borono-3-methylthiophene-2-carboxylic acid)

• Product Name: 5-Borono-3-methylthiophene-2-carboxylic acid
• CAS No: 1190830-77-3
• MF: C₆H₇BO₄S
• MW: 185.993380784988
• CID: 2124736
• Update Time: 2025-06-13

5-Borono-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-borono-3-methylthiophene-2-carboxylic acid
• 5-Borono-3-methylthiophene-2-carboxylic acid

• Inchi： 1S/C6H7BO4S/c1-3-2-4(7(10)11)12-5(3)6(8)9/h2,10-11H,1H3,(H,8,9)
• InChI Key： DQUVAGRKPLCMPS-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 462.1±55.0 °C at 760 mmHg
• Flash Point: 233.3±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Borono-3-methylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Borono-3-methylthiophene-2-carboxylic acid

5-Borono-3-methylthiophene-2-carboxylic Acid (CAS No. 1190830-77-3): An Overview of Its Properties and Applications in Modern Chemistry

5-Borono-3-methylthiophene-2-carboxylic acid (CAS No. 1190830-77-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique boronic acid and thiophene functionalities, offers a wide range of applications due to its reactivity and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 5-Borono-3-methylthiophene-2-carboxylic acid, highlighting its importance in contemporary research.

Chemical Structure and Properties

5-Borono-3-methylthiophene-2-carboxylic acid is a derivative of thiophene, a five-membered heterocyclic compound containing a sulfur atom. The presence of the boronic acid group (B(OH)₂) and the carboxylic acid group (COOH) imparts unique chemical properties to this molecule. The boronic acid moiety is known for its ability to undergo various coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of biologically active compounds and functional materials. The carboxylic acid group, on the other hand, provides additional reactivity and functionalization possibilities.

The molecular formula of 5-Borono-3-methylthiophene-2-carboxylic acid is C₈H₉BO₄S, with a molecular weight of approximately 216.16 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 140°C, making it suitable for various synthetic transformations at moderate temperatures.

Synthesis Methods

The synthesis of 5-Borono-3-methylthiophene-2-carboxylic acid can be achieved through several routes, each offering different advantages depending on the desired scale and purity. One common method involves the reaction of 3-methylthiophene-2-carboxylic acid with boronic esters or boronic acids under appropriate conditions. For example, the reaction of 3-methylthiophene-2-carboxylic acid with bis(pinacolato)diboron in the presence of a palladium catalyst and a base can yield 5-Borono-3-methylthiophene-2-carboxylic acid.

An alternative approach involves the direct introduction of the boronic acid group onto the thiophene ring using transition metal-catalyzed borylation reactions. This method often requires careful control of reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic systems have significantly improved the efficiency and scalability of these reactions, making them more accessible for large-scale synthesis.

Applications in Medicinal Chemistry

5-Borono-3-methylthiophene-2-carboxylic acid has found numerous applications in medicinal chemistry due to its ability to serve as a building block for the synthesis of bioactive compounds. The boronic acid group can be readily converted into other functional groups through various coupling reactions, allowing for the construction of complex molecular architectures with desired biological activities.

In particular, derivatives of 5-Borono-3-methylthiophene-2-carboxylic acid have been explored as potential therapeutic agents for various diseases. For instance, recent studies have shown that certain derivatives exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, compounds derived from this scaffold have shown promise in cancer therapy by targeting specific signaling pathways or inducing apoptosis in cancer cells.

Molecular Biology and Drug Discovery

The unique structural features of 5-Borono-3-methylthiophene-2-carboxylic acid make it an attractive candidate for use in molecular biology studies and drug discovery efforts. The boronic acid group can form reversible covalent bonds with certain biomolecules, such as enzymes and receptors, allowing for the development of reversible inhibitors or probes for studying protein function.

In drug discovery, reversible inhibitors are highly desirable because they offer improved safety profiles compared to irreversible inhibitors. Compounds derived from 5-Borono-3-methylthiophene-2-carboxylic acid have been used to develop reversible inhibitors for various targets, including kinases and proteases. These inhibitors can be used to study enzyme kinetics and validate target engagement in cellular assays.

Mechanistic Studies and Biological Evaluation

To understand the biological activities of compounds derived from 5-Borono-3-methylthiophene-2-carboxylic acid, extensive mechanistic studies have been conducted using a combination of biochemical assays and cellular models. These studies have provided insights into the molecular mechanisms underlying the observed biological effects.

In one notable study, researchers investigated the anti-inflammatory properties of a derivative of 5-Borono-3-methylthiophene-2-carboxylic acid. They found that this compound selectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition was attributed to the unique binding mode of the boronic acid group within the active site of COX enzymes.

In another study focusing on cancer therapy, researchers developed a series of derivatives that targeted specific signaling pathways involved in cancer cell proliferation. These compounds were found to induce apoptosis in cancer cells by disrupting critical signaling cascades. The effectiveness of these derivatives was validated through both in vitro cell culture experiments and in vivo animal models.

Potential Future Directions strong> p > p >The ongoing research on5-Borono - 3 - methylthiophene - 2 - carboxylic Acid strong >is likely to uncover new applications and improve our understanding of its biological activities . Advances in synthetic methods , computational modeling , and high - throughput screening technologies will play crucial roles in identifying novel derivatives with optimized properties . Additionally , interdisciplinary collaborations between chemists , biologists , and pharmacologists will be essential for translating laboratory findings into clinical applications . p > p >In conclusion ,< strong >5 - Borono - 3 - methylthiophene - 2 - carboxylic Acid strong >( CAS No . 1190830 - 77 - 3 ) represents an important class of organic compounds with diverse applications in modern chemistry . Its unique chemical structure , reactivity , and biological potential make it a valuable tool for advancing research in areas such as medicinal chemistry , materials science , and molecular biology . As research continues to evolve , we can expect new discoveries that further expand our understanding and utilization of this versatile compound . p > article > < / response >